3-amino-2-[(3-methoxyphenoxy)methyl]-4(3H)-quinazolinone

• IUPAC Name: 3-amino-2-[(3-methoxyphenoxy)methyl]quinazolin-4-one
• InChI: InChI=1S/C16H15N3O3/c1-21-11-5-4-6-12(9-11)22-10-15-18-14-8-3-2-7-13(14)16(20)19(15)17/h2-9H,10,17H2,1H3
• InChI Key: ASIGFBXHMBOUHP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC2=NC3=CC=CC=C3C(=O)N2N
• Molecular Formula: C16H15N3O3
• Molecular Weight: 297.31 g/mol

Description

3-amino-2-[(3-methoxyphenoxy)methyl]-4(3H)-quinazolinone is a heterocyclic compound that belongs to the quinazolinone family Quinazolinones are known for their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-amino-2-[(3-methoxyphenoxy)methyl]-4(3H)-quinazolinone typically involves the following steps:

Formation of Benzoxazinone Intermediate: The initial step involves the reaction of anthranilic acid with acetic anhydride to form a benzoxazinone intermediate.

Nucleophilic Substitution: The benzoxazinone intermediate undergoes nucleophilic substitution with 3-methoxyphenol to introduce the 3-methoxyphenoxy group.

Industrial Production Methods

Industrial production of this compound can be achieved through a similar synthetic route, often utilizing microwave-assisted synthesis to enhance reaction efficiency and yield . This method is advantageous due to its green chemistry approach, reducing the need for harsh reagents and conditions.

Chemical Reactions Analysis

Types of Reactions

3-amino-2-[(3-methoxyphenoxy)methyl]-4(3H)-quinazolinone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinazolinone derivatives with different oxidation states.

Reduction: Reduction reactions can modify the quinazolinone ring, leading to the formation of dihydroquinazolinone derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce various functional groups onto the quinazolinone ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are frequently used.

Substitution: Reagents like halogens, alkyl halides, and amines are used under conditions such as reflux or microwave irradiation.

Major Products

The major products formed from these reactions include various substituted quinazolinone derivatives, which can exhibit enhanced biological activities .

Scientific Research Applications

3-amino-2-[(3-methoxyphenoxy)methyl]-4(3H)-quinazolinone has several scientific research applications:

Medicinal Chemistry: It is explored for its potential as an anticancer agent due to its ability to inhibit specific enzymes and pathways involved in cancer cell proliferation.

Antimicrobial Research: The compound has shown promise in inhibiting the growth of various bacterial and fungal strains.

Anti-inflammatory Studies: Research has indicated its potential to reduce inflammation by modulating inflammatory pathways.

Drug Development: It serves as a lead compound for the development of new therapeutic agents targeting various diseases.

Mechanism of Action

The mechanism of action of 3-amino-2-[(3-methoxyphenoxy)methyl]-4(3H)-quinazolinone involves:

Molecular Targets: The compound targets specific enzymes and receptors involved in disease pathways, such as tyrosine kinases and DNA topoisomerases.

Pathways Involved: It modulates signaling pathways like the MAPK/ERK pathway, which is crucial for cell proliferation and survival.

Comparison with Similar Compounds

Similar Compounds

• 3-amino-2-methyl-quinazolin-4(3H)-one
• 2-substituted-4(3H)-quinazolinone
• 3-substituted-4(3H)-quinazolinone

Uniqueness

3-amino-2-[(3-methoxyphenoxy)methyl]-4(3H)-quinazolinone is unique due to its specific substitution pattern, which imparts distinct biological activities and chemical reactivity compared to other quinazolinone derivatives . Its methoxyphenoxy group enhances its ability to interact with biological targets, making it a valuable compound in drug discovery and development .